N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide
Brand Name: Vulcanchem
CAS No.: 1226432-78-5
VCID: VC5546304
InChI: InChI=1S/C25H20F3N3OS/c1-17-10-12-18(13-11-17)22-15-29-24(33-16-23(32)30-20-7-3-2-4-8-20)31(22)21-9-5-6-19(14-21)25(26,27)28/h2-15H,16H2,1H3,(H,30,32)
SMILES: CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=CC=C4
Molecular Formula: C25H20F3N3OS
Molecular Weight: 467.51

N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide

CAS No.: 1226432-78-5

Cat. No.: VC5546304

Molecular Formula: C25H20F3N3OS

Molecular Weight: 467.51

* For research use only. Not for human or veterinary use.

N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide - 1226432-78-5

Specification

CAS No. 1226432-78-5
Molecular Formula C25H20F3N3OS
Molecular Weight 467.51
IUPAC Name 2-[5-(4-methylphenyl)-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-N-phenylacetamide
Standard InChI InChI=1S/C25H20F3N3OS/c1-17-10-12-18(13-11-17)22-15-29-24(33-16-23(32)30-20-7-3-2-4-8-20)31(22)21-9-5-6-19(14-21)25(26,27)28/h2-15H,16H2,1H3,(H,30,32)
Standard InChI Key VEBXDURCUUPWSP-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)C2=CN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=CC=CC=C4

Introduction

N-phenyl-2-((5-(p-tolyl)-1-(3-(trifluoromethyl)phenyl)-1H-imidazol-2-yl)thio)acetamide is a complex organic compound with a molecular formula of C25H20F3N3OS and a molecular weight of 467.5 g/mol . This compound belongs to the class of thioamides and imidazole derivatives, which are of significant interest in medicinal chemistry due to their potential biological activities.

Synthesis and Chemical Reactions

The synthesis of similar compounds typically involves multi-step reactions, including the formation of imidazole derivatives and their subsequent modification with thioacetic acid or its derivatives. The presence of various functional groups allows this compound to participate in a range of chemical reactions, which may require specific conditions such as temperature control and the use of solvents like dimethyl sulfoxide or dichloromethane.

Biological Activities and Potential Applications

Compounds with similar structures have shown potential in medicinal chemistry, particularly in cancer treatment and other therapeutic applications. The mechanism of action is hypothesized to involve interaction with specific biological targets such as kinases or enzymes involved in cancer progression. Molecular docking studies could provide insights into binding affinities and interactions with target proteins.

Characterization Techniques

Characterization of this compound can be performed using techniques such as nuclear magnetic resonance spectroscopy, mass spectrometry, infrared spectroscopy, and high-performance liquid chromatography to analyze its physical and chemical properties comprehensively.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator